5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone

• IUPAC Name: N-[(E)-[5-(3-chloro-4-methoxyphenyl)furan-2-yl]methylideneamino]-2,4-dinitroaniline
• InChI: InChI=1S/C18H13ClN4O6/c1-28-18-6-2-11(8-14(18)19)17-7-4-13(29-17)10-20-21-15-5-3-12(22(24)25)9-16(15)23(26)27/h2-10,21H,1H3/b20-10+
• InChI Key: OKEQWDIZTIGTGO-KEBDBYFISA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=C(O2)C=NNC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CC=C(O2)/C=N/NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])Cl
• Molecular Formula: C18H13ClN4O6
• Molecular Weight: 416.8 g/mol

Description

5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone, also known as CCFH, is a chemical compound that has been extensively studied for its potential applications in scientific research. CCFH is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a reagent in analytical chemistry.

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone is not fully understood, but it is thought to inhibit the activity of enzymes involved in the growth and replication of cancer cells and bacteria. 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone has also been shown to bind to metal ions, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects:
5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone has been shown to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and the inhibition of bacterial growth. 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone has also been shown to bind to metal ions, which may have implications for its use as a fluorescent probe.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone in lab experiments is its high solubility in organic solvents, which makes it easy to work with. However, 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone can be difficult to synthesize and may require the use of specialized equipment and techniques.

Future Directions

There are several future directions for research on 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone, including its potential as an anti-cancer agent and its use as a fluorescent probe for the detection of metal ions. Further research is also needed to fully understand the mechanism of action of 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone and to develop more efficient synthesis methods.

Scientific Research Applications

5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone has a wide range of applications in scientific research, including its use as a reagent in analytical chemistry and as a fluorescent probe for the detection of metal ions. 5-(3-chloro-4-methoxyphenyl)-2-furaldehyde (2,4-dinitrophenyl)hydrazone has also been studied for its potential as an anti-cancer agent, as well as its ability to inhibit the growth of certain bacteria.